N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide

• IUPAC Name: N-[N-benzoyl-N'-(4-methylquinazolin-2-yl)carbamimidoyl]benzamide
• InChI: InChI=1S/C24H19N5O2/c1-16-19-14-8-9-15-20(19)26-23(25-16)29-24(27-21(30)17-10-4-2-5-11-17)28-22(31)18-12-6-3-7-13-18/h2-15H,1H3,(H2,25,26,27,28,29,30,31)
• InChI Key: WXVPCNGPPURQRE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC2=CC=CC=C12)N=C(NC(=O)C3=CC=CC=C3)NC(=O)C4=CC=CC=C4
• Molecular Formula: C24H19N5O2
• Molecular Weight: 409.4 g/mol

Description

N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide, also known as QMAB, is a synthetic compound that has been extensively studied for its potential use in scientific research. QMAB is a small molecule that has shown promise in a variety of applications, including cancer research, drug discovery, and neuroscience.

Mechanism of Action

The mechanism of action of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has also been shown to induce apoptosis in cancer cells by activating certain cell death pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide are complex and varied. In cancer cells, N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been shown to inhibit the activity of certain enzymes and proteins involved in cell growth and proliferation. This leads to the inhibition of cancer cell growth and induction of apoptosis. In addition, N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is its versatility. It has been shown to have a variety of applications in cancer research, drug discovery, and neuroscience. In addition, N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is a small molecule that can easily penetrate cell membranes, making it an attractive compound for use in cell-based assays.
One of the limitations of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is its complex synthesis process. The synthesis of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide requires expertise in organic chemistry and can be challenging to reproduce. In addition, the mechanism of action of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide. One area of research is the development of new drugs based on the structure of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide. N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been used as a lead compound for the development of new drugs, and further research in this area may lead to the discovery of new therapeutics.
Another area of research is the elucidation of the mechanism of action of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide. Further research in this area may lead to a better understanding of the biochemical and physiological effects of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide and may lead to the development of more effective treatments for cancer and other diseases.
Finally, research on the potential use of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide in neuroscience is an area of growing interest. N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been shown to have potential as a treatment for neurodegenerative diseases, and further research in this area may lead to the development of new therapies for these devastating diseases.

Synthesis Methods

The synthesis of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is a complex process that involves several steps. The first step is the synthesis of 4-methyl-2-quinazolinamine, which is then reacted with 4-formylbenzoic acid to form the intermediate compound. The final step involves the reaction of the intermediate with 4-aminobenzophenone to form N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide. The synthesis of N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide is a challenging process that requires expertise in organic chemistry.

Scientific Research Applications

N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been extensively studied for its potential use in scientific research. It has been shown to have a variety of applications in cancer research, drug discovery, and neuroscience. In cancer research, N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In drug discovery, N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been used as a lead compound for the development of new drugs. In neuroscience, N,N'-{[(4-methyl-2-quinazolinyl)amino]methylylidene}dibenzamide has been shown to have potential as a treatment for neurodegenerative diseases.